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1,3-Dilaurin solubility and physical state

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,3-Dilaurin

CAS No.: 539-93-5

Cat. No.: S1493892

Chemical Identity and Physical Properties

Table 1: Core Chemical and Physical Data for 1,3-Dilaurin [1] [2] [3]

Property Details

CAS Number 539-93-5

Molecular Formula C27H520s

Molecular Weight 456.7 g/mol

Lipid Number DG (12:0/0:0/12:0)

Common Name 1,3-Dilaurin; 1,3-Dilauroylglycerol

Physical State at Room Temp. Solid, white to almost white powder or crystals [2] [3]
Melting Point 56 - 61 °C [3]

Purity Available >96% to >99% [1] [2]

Storage Recommendations Freezer; 0 - 8 °C [1] [3]

Table 2: Solubility and Formulation Data for 1,3-Dilaurin [4]
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Solvent /| System Solubility / Formulation Notes

DMSO Freely soluble; 50 mg/mL (109.48 mM)

Water Insoluble [2]

Organic Solvents Soluble in ethanol and chloroform [2]

Injection Formulation 1 10% DMSO + 5% Tween 80 + 85% Saline

Injection Formulation 2 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
Oral Formulation 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC Na)

Synthesis and Experimental Protocols

A highly efficient, solvent-free enzymatic synthesis method has been developed for producing 1,3-Dilaurin
and similar 1,3-diacylglycerols (1,3-DAGs) [5] [6]. This method is noted for being cost-effective and

scalable.

Table 3: Optimized Parameters for Solvent-Free Synthesis of 1,3-Dilaurin [6]

Parameter Optimized Condition / Detail

Reaction Type Direct esterification

Reactants Glycerol & Lauric Acid (2:1 molar ratio)

Catalyst Lipozyme RM IM (sn-1,3 specific immobilized lipase)
Catalyst Amount 5 wt% of total reactants

Reaction Temperature 50 °C

Reactor Pressure 4 mm Hg (Vacuum)

Water Removal Vacuum-driven air bubbling system
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Parameter

Reaction Time

Lauric Acid Conversion

1,3-Dilaurin Content

Lipase Reusability

Optimized Condition / Detail

3 hours

95.3%

80.3% (Reaction mixture); >99% after purification

80.2% activity retained after 10 batch cycles

The following diagram illustrates the workflow for the synthesis and purification process:
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Diagram 1: Workflow for solvent-free enzymatic synthesis and purification of 1,3-Dilaurin.

Application and Handling Notes
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e Key Advantages of the Protocol: The vacuum-driven air bubbling method effectively removes water,
shifting equilibrium towards product formation without expensive or hazardous nitrogen gas [6].

e Lipase Specificity: Using sn-1,3 specific lipases like Lipozyme RM IM is crucial for high yield,
minimizing formation of undesired 1,2-diacylglycerol isomers [6].

¢ Handling and Storage: 1,3-Dilaurin is stable at ambient temperature for short periods but should be
stored long-term at 0-8°C or in a freezer. It is hygroscopic, so protect from moisture [1] [3] [4].

Conclusion and Further Research

1,3-Dilaurin is a valuable compound with well-defined physical properties. The established solvent-free
enzymatic synthesis provides a robust, efficient, and safe method for producing high-purity material. This
protocol is a practical and cost-effective choice for industrial applications in pharmaceuticals, cosmetics, and

food science [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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